Cas no 18369-65-8 (5,5-Dimethyl-3-oxocyclohex-1-en-1-yl acetate)

5,5-Dimethyl-3-oxocyclohex-1-en-1-yl acetate is a cyclic enol ester with applications in organic synthesis and fragrance chemistry. Its structure features a reactive α,β-unsaturated carbonyl system, making it a versatile intermediate for Michael additions, cyclizations, and other transformations. The acetate group enhances stability while allowing controlled hydrolysis for downstream modifications. The geminal dimethyl substitution at the 5-position contributes to steric hindrance, influencing selectivity in reactions. This compound is particularly valued for its role in synthesizing terpenoid derivatives and complex cyclic frameworks. Its balanced reactivity profile and predictable behavior under mild conditions make it a practical choice for fine chemical and pharmaceutical research.
5,5-Dimethyl-3-oxocyclohex-1-en-1-yl acetate structure
18369-65-8 structure
Product Name:5,5-Dimethyl-3-oxocyclohex-1-en-1-yl acetate
CAS No:18369-65-8
MF:C10H14O3
MW:182.216363430023
CID:843070
PubChem ID:10899288
Update Time:2025-05-28

5,5-Dimethyl-3-oxocyclohex-1-en-1-yl acetate Chemical and Physical Properties

Names and Identifiers

    • 5,5-Dimethyl-3-oxocyclohex-1-en-1-yl acetate
    • 2-Cyclohexen-1-one, 3-(acetyloxy)-5,5-dimethyl-
    • AKOS016013682
    • 5,5-DIMETHYL-3-OXO-1-CYCLOHEXEN-1-YL ACETATE
    • (5,5-dimethyl-3-oxocyclohexen-1-yl) acetate
    • 3-Acetyloxy-5,5-dimethyl-2-cyclohexenone
    • 18369-65-8
    • SCHEMBL6164008
    • InChI=1/C10H14O3/c1-7(11)13-9-4-8(12)5-10(2,3)6-9/h4H,5-6H2,1-3H
    • DTXSID00447618
    • WGGDGBXWGGLQAW-UHFFFAOYSA-N
    • Inchi: 1S/C10H14O3/c1-7(11)13-9-4-8(12)5-10(2,3)6-9/h4H,5-6H2,1-3H3
    • InChI Key: WGGDGBXWGGLQAW-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1=CC(CC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 182.09432
  • Monoisotopic Mass: 182.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

5,5-Dimethyl-3-oxocyclohex-1-en-1-yl acetate Pricemore >>

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